N-(3-fluoro-2-methylphenyl)-N'-(4-{[4-methyl-6-(1-piperidinyl)-2-pyrimidinyl]amino}phenyl)urea

• IUPAC Name: 1-(3-fluoro-2-methylphenyl)-3-[4-[(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)amino]phenyl]urea
• InChI: InChI=1S/C24H27FN6O/c1-16-15-22(31-13-4-3-5-14-31)30-23(26-16)27-18-9-11-19(12-10-18)28-24(32)29-21-8-6-7-20(25)17(21)2/h6-12,15H,3-5,13-14H2,1-2H3,(H,26,27,30)(H2,28,29,32)
• InChI Key: ILVMCDUHGITTPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=CC=C(C=C2)NC(=O)NC3=C(C(=CC=C3)F)C)N4CCCCC4
• Molecular Formula: C24H27FN6O
• Molecular Weight: 434.5 g/mol

Description

The chemical compound belongs to a class of substances that often exhibit significant pharmacological activities. These compounds are characterized by their complex molecular structures, which include various functional groups that contribute to their chemical and physical properties. Research in this area focuses on synthesizing new compounds, analyzing their structures, and evaluating their potential applications, excluding their use as drugs or their dosages and side effects.

Synthesis Analysis

The synthesis of similar compounds typically involves multi-step chemical reactions, starting from basic chemical precursors to build up the complex structure. For example, Bosc and Jarry (1998) described the synthesis of N-phenyl-N'-[1-[3-(1-aryl-4-piperazinyl)propan-2-ol]]ureas, which shares structural motifs with the compound of interest, indicating a potential pathway for its synthesis (Bosc & Jarry, 1998).

Molecular Structure Analysis

The detailed molecular structure of compounds in this class is often elucidated using techniques such as NMR spectroscopy, X-ray crystallography, and computational methods. These analyses reveal the arrangement of atoms within the molecule, crucial for understanding its reactivity and properties. Studies such as those by Kuznetsov et al. (2016) on related compounds provide insights into the structural features and potential reactivity of the compound (Kuznetsov et al., 2016).

Chemical Reactions and Properties

Chemical reactions involving such compounds often hinge on the functional groups present in the molecule. For instance, reactions with methyl iodide, or other reagents, can lead to the formation or modification of urea derivatives, as discussed in studies by Jung et al. (2008). These reactions are essential for further modifying the compound's structure or enhancing its properties (Jung et al., 2008).